Cas no 110883-85-7 (5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1))

• Product Name: 5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1)
• CAS No: 110883-85-7
• MF: C₁₈H₁₄Cl₂N₂O₉S₃
• MW: 569.412759304047
• CID: 1196067
• PubChem ID: 71335408
• Update Time: 2025-04-20

5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1)
• 1-chloroisoquinoline-5-sulfonic acid,sulfurous acid
• 1-Chloroisoquinoline-5-sulfonic acid--sulfurous acid (2/1)
• 1-chloroisoquinoline-5-sulfonic acid;sulfurous acid
• 110883-85-7
• DTXSID90763379

• Inchi： 1S/2C9H6ClNO3S.H2O3S/c2*10-9-7-2-1-3-8(15(12,13)14)6(7)4-5-11-9;1-4(2)3/h2*1-5H,(H,12,13,14);(H2,1,2,3)
• InChI Key： XCJXAMIAZOYZHJ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)S(=O)(=O)O.ClC1C2C=CC=C(C=2C=CN=1)S(=O)(=O)O.S(=O)(O)O

Computed Properties

• Exact Mass: 567.92402
• Monoisotopic Mass: 567.9238489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228Ų

Experimental Properties

• PSA: 192.05